Cas no 20594-92-7 (1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide)

• Product Name: 1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide
• CAS No: 20594-92-7
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 1394957
• PubChem ID: 569601
• Update Time: 2025-04-20

1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide
• 4-oxido-3,5-diphenyl-1,2,4-oxadiazol-4-ium
• 3,5-diphenyl-1 ,2,4-oxadiazole-4-oxide
• 20594-92-7
• DTXSID30341054

• Inchi： 1S/C14H10N2O2/c17-16-13(11-7-3-1-4-8-11)15-18-14(16)12-9-5-2-6-10-12/h1-10H
• InChI Key： DUFTVORLLGQZQC-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=[N+](C(C2C=CC=CC=2)=N1)[O-]

Computed Properties

• Exact Mass: 238.0743
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 52.97